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The burgeoning field of nanotechnology offers promising avenues for therapeutic interventions
and diagnostics. Among the various nanomaterials, cadmium oxide nanoparticles (CdO NPs)
have garnered significant attention due to their unique physicochemical properties and
potential applications in biomedicine.[1][2] The conventional chemical and physical methods for
synthesizing CdO NPs, however, often involve hazardous chemicals, high energy consumption,
and the generation of toxic byproducts.[2] Green synthesis, a bio-inspired approach utilizing
plant extracts, has emerged as a cost-effective, eco-friendly, and simple alternative for the
fabrication of CdO NPs.[1][2]

Plant extracts are rich in phytochemicals such as alkaloids, flavonoids, terpenoids, and
polyphenols, which can act as both reducing and capping agents in the nanoparticle synthesis
process.[2][3] This biological route not only circumvents the use of toxic reagents but also often
results in nanoparticles with enhanced biocompatibility and biological activity. These green-
synthesized CdO NPs have demonstrated significant potential as antibacterial and anticancer
agents.[4][5]

This document provides detailed application notes and standardized protocols for the green
synthesis of CdO NPs using various plant extracts. It is intended to serve as a comprehensive
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guide for researchers, scientists, and professionals in drug development who are interested in
exploring the biomedical applications of these novel nanomaterials.

Experimental Protocols

Protocol 1: Green Synthesis of CdO Nanoparticles using
Azadirachta indica (Neem) Leaf Extract

This protocol outlines the steps for synthesizing cadmium oxide nanoparticles using an
aqueous extract of Azadirachta indica leaves.

Materials:

Fresh Azadirachta indica (Neem) leaves

Cadmium Sulfate (CdSOa4) or Cadmium Nitrate (Cd(NO3s)z2)

Deionized water

Whatman No. 1 filter paper

Magnetic stirrer with hot plate

Centrifuge

Drying oven

Procedure:

o Preparation of Azadirachta indica Leaf Extract:

o Collect fresh, healthy neem leaves and wash them thoroughly with tap water, followed by
a rinse with deionized water to remove any surface contaminants.

o Air-dry the leaves at room temperature.

o Weigh 20-30g of the cleaned, dried leaves and cut them into small pieces.
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o Transfer the chopped leaves to a 500 mL Erlenmeyer flask containing 200 mL of deionized
water.

o Heat the mixture at 60-80°C for 1 hour with continuous stirring.[4]

o Allow the mixture to cool to room temperature and filter it using Whatman No. 1 filter paper
to obtain a clear aqueous leaf extract.

o Store the extract at 4°C for further use.

Synthesis of CdO Nanoparticles:

o Prepare a 0.1 M solution of Cadmium Sulfate (or Cadmium Nitrate) in deionized water.

[¢]

In a 250 mL beaker, add 50 mL of the cadmium salt solution.

[¢]

While stirring the solution vigorously, add 50 mL of the prepared neem leaf extract
dropwise.

o

A color change in the solution indicates the initiation of nanoparticle formation.

[e]

Continuously stir the reaction mixture at room temperature for 4-6 hours.

Purification and Collection of CdO Nanoparticles:

[¢]

After the reaction is complete, centrifuge the colloidal solution at 10,000 rpm for 15
minutes to pellet the CdO NPs.

o Discard the supernatant and wash the pellet with deionized water to remove any
unreacted precursors or residual plant extract. Repeat this washing step 2-3 times.

o Resuspend the final pellet in a small amount of deionized water and transfer it to a petri
dish.

o Dry the sample in a hot air oven at 80-100°C for 12 hours to obtain the powdered form of
CdO NPs.
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Protocol 2: Green Synthesis of CdO Nanoparticles using
Punica granatum (Pomegranate) Peel Extract

This protocol details the synthesis of cadmium oxide nanoparticles using an extract from
pomegranate peels.

Materials:

Fresh Punica granatum (Pomegranate) peels
e Cadmium Sulfate (CdSOa)

o Deionized water

o Whatman No. 1 filter paper

e Magnetic stirrer with hot plate

o Centrifuge

» Drying oven

Procedure:

o Preparation of Punica granatum Peel Extract:

[¢]

Collect fresh pomegranate peels and wash them thoroughly with deionized water.

o

Dry the peels in a shade and then grind them into a fine powder.

o

Take 10g of the peel powder and add it to 100 mL of deionized water in a 250 mL beaker.
[6]

o

Boil the mixture for 15-20 minutes with constant stirring.[6]

[¢]

Cool the mixture and filter it through Whatman No. 1 filter paper.[6] The resulting filtrate is
the pomegranate peel extract.
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e Synthesis of CdO Nanopatrticles:
o Prepare a 0.01 N solution of Cadmium Sulfate in deionized water.[6]

Take 50 mL of the cadmium sulfate solution in a beaker.

[¢]

[¢]

Add 10-20 mL of the prepared pomegranate peel extract to the cadmium sulfate solution
while stirring.

[¢]

Observe the color change of the solution, which signifies the formation of nanoparticles.

[e]

Continue stirring the mixture for 2-3 hours at room temperature.
 Purification and Collection of CdO Nanoparticles:

o Centrifuge the resulting solution at 8,000-10,000 rpm for 10-15 minutes to separate the
CdO NPs.

o Wash the collected nanopatrticles with deionized water multiple times by repeated
centrifugation and redispersion.

o Dry the purified nanoparticles in an oven at 60-80°C to get the final powder.

Data Presentation

The characteristics and biological activities of green-synthesized CdO NPs can vary
significantly depending on the plant extract used. The following tables summarize quantitative
data from various studies to facilitate comparison.

Table 1: Physicochemical Characterization of Green-Synthesized CdO Nanoparticles
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Plant Extract

Nanopatrticle Size

Precursor Morphology
Source (nm)
Tinospora Cardifolia )

Cadmium Sulfate 20-55 Amorphous
(stems)
Rhododendron ]

Cadmium Sulfate 20-55 Amorphous
arboretum (flower)
Pichrorhiza Kurroa ]

Cadmium Sulfate 20-55 Amorphous
(roots)
Cannabis sativa Cadmium Nitrate 84 Irregular disk-like
Artemisia scoparia Cadmium Nitrate - Irregular disk-like
Turmeric (Curcuma ) Semi-ball shape,

Cadmium Sulfate 38.36-77.91
longa) cluster form
Acalyphaindica Cadmium Nitrate 34 -
Punica granatum

- ~35.80 -

(peel)

Table 2: Antibacterial Activity of Green-Synthesized CdO Nanopatrticles (Zone of Inhibition in
mm)
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Plant Extract Escherichia Staphylococcu Pseudomonas Klebsiella
Source coli S aureus aeruginosa pneumoniae
Turmeric

+ + + +

(Curcuma longa)

Cannabis sativa Mild to moderate  Mild to moderate - 12
Artemisia ) ) o o
) Mild to moderate  Mild to moderate  Significant Significant
scoparia
Olive Leaf o
No inhibition - - -
Extract

Punica granatum

(peel)

28 28 - -

Note: "+" indicates reported activity without specific zone of inhibition values.

Table 3: Anticancer Activity of Green-Synthesized CdO Nanoparticles

Plant Extract

Cancer Cell Line Assay IC50 Value (pg/mL)
Source
Turmeric (Curcuma HT29 (Human colon

MTT -
longa) cancer)
) . L-6 (Rat skeletal Strong antiproliferative

Pichrorhiza Kurroa MTT o

myoblast) activity

Note: "-" indicates that a specific IC50 value was not reported in the cited sources.

Visualizations
Experimental Workflow and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the general experimental workflow
for the green synthesis of CdO NPs and the proposed signaling pathway for their anticancer
activity.
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General workflow for green synthesis of CdO NPs.
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ROS-mediated apoptosis pathway by CdO NPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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